Cas no 54012-86-1 (Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate)

Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate is a synthetic organic compound featuring a quinoline core linked to an ethyl carboxylate-substituted benzene ring via an amino bridge. This structure imparts potential utility in pharmaceutical and materials research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both electron-donating (methyl) and electron-withdrawing (ester) groups enhances its reactivity in selective transformations, such as cross-coupling or cyclization reactions. Its crystalline nature facilitates purification, while the ethyl ester moiety offers versatility for further derivatization. The compound’s stability under standard conditions makes it suitable for storage and handling in laboratory settings. Applications may include the development of antimicrobial or fluorescence-based compounds, though specific uses depend on further functionalization.

Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate structure

54012-86-1 structure

Product Name:Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate

CAS No:54012-86-1

MF:

MW:306.365g/mol

CID:3028892

Update Time:2025-06-14

Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 4-[(4-METHYL-2-QUINOLINYL)AMINO]BENZENECARBOXYLATE
- ethyl 4-(4-methylquinolin-2-ylamino)benzoate
- Benzoic acid, 4-[(4-methyl-2-quinolinyl)amino]-, ethyl ester
- Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate

Computed Properties

Exact Mass: 306.137
Monoisotopic Mass: 306.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E174860-0.5mg	Ethyl 4-[(4-methyl-2-quinolinyl)amino]benzenecarboxylate	54012-86-1		0.5mg	$ 50.00	2022-06-05
TRC	E174860-1mg	Ethyl 4-[(4-methyl-2-quinolinyl)amino]benzenecarboxylate	54012-86-1		1mg	$ 80.00	2022-06-05
TRC	E174860-2.5mg	Ethyl 4-[(4-methyl-2-quinolinyl)amino]benzenecarboxylate	54012-86-1		2.5mg	$ 155.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651420-1mg	Ethyl 4-((4-methylquinolin-2-yl)amino)benzoate	54012-86-1	98%	1mg	￥473	2023-04-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651420-5mg	Ethyl 4-((4-methylquinolin-2-yl)amino)benzoate	54012-86-1	98%	5mg	￥537	2023-04-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651420-10mg	Ethyl 4-((4-methylquinolin-2-yl)amino)benzoate	54012-86-1	98%	10mg	￥809	2023-04-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00897764-1g	Ethyl 4-[(4-methylquinolin-2-yl)amino]benzoate	54012-86-1	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI73240-1mg	ethyl 4-[(4-methylquinolin-2-yl)amino]benzoate	54012-86-1	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI73240-5mg	ethyl 4-[(4-methylquinolin-2-yl)amino]benzoate	54012-86-1	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI73240-10mg	ethyl 4-[(4-methylquinolin-2-yl)amino]benzoate	54012-86-1	>90%	10mg	$240.00	2024-04-19

Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate Related Literature

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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate

Comprehensive Overview of Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate (CAS No. 54012-86-1)

Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate (CAS No. 54012-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique quinoline and benzoate structural motifs, is often explored for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

In recent years, the demand for high-purity organic intermediates like Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. The compound's CAS No. 54012-86-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in contemporary research. Its structural versatility allows for modifications that can enhance binding affinity or solubility, key factors in optimizing drug candidates.

One of the most discussed topics in relation to this compound is its potential role in anti-inflammatory and anticancer research. Studies have suggested that derivatives of quinoline-based compounds exhibit notable biological activity, which aligns with the growing focus on precision medicine. The ethyl ester moiety in Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate further enhances its applicability in prodrug design, a hot topic in pharmaceutical innovation.

From a synthetic chemistry perspective, the compound's CAS No. 54012-86-1 is often associated with green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to produce such intermediates with minimal environmental impact. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential in material science applications. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors or fluorescent probes. These applications are particularly relevant in the context of next-generation electronics and diagnostic tools, which are highly sought-after in today's tech-driven market.

In summary, Ethyl 4-(4-methyl-2-quinolinyl)aminobenzenecarboxylate (CAS No. 54012-86-1) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its continued prominence in research and industrial applications. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.